(R)-1-Boc-5-methyl-1,4-diazepane

• IUPAC Name: tert-butyl (5R)-5-methyl-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-9-5-7-13(8-6-12-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key: SVMXIQUBNSPVCB-SECBINFHSA-N
• Canonical SMILES: CC1CCN(CCN1)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CCN(CCN1)C(=O)OC(C)(C)C
• Molecular Formula: C11H22N2O2
• DSSTOX Substance ID: DTXSID201125578
• Molecular Weight: 214.30 g/mol
• CAS RN: 1260619-38-2

Description

(R)-1-Boc-5-methyl-1,4-diazepane is a diazepane derivative that is a synthetic organic compound. It is a colorless solid that is soluble in organic solvents. It is used in a variety of organic synthesis reactions, and has a wide range of applications in the scientific research field.

Scientific Research Applications

Synthesis and Characterization

• Synthesis as a Key Intermediate : (R)-1-Boc-5-methyl-1,4-diazepane and its structural isomers have been synthesized as key intermediates in the development of Rho–kinase inhibitors, demonstrating their importance in pharmaceutical synthesis (Gomi et al., 2012).
• Structural Characterization and Stability : The compound has been involved in the synthesis and characterization of a series of 1,4-diazepanes, revealing the stability and structural integrity of such compounds through various spectroscopic techniques (Moser & Vaughan, 2004).

Catalytic and Chemical Properties

• Catalytic Properties in Oxidation Reactions : Nickel (ii) complexes involving 1,4-diazepane structures have been studied for their catalytic efficiency in alkane hydroxylation, indicating the potential of such compounds in catalytic processes (Sankaralingam et al., 2017).
• Role in Ligand Coordination and Geometry : The ligand characteristics of 1,4-diazepane derivatives have been analyzed, showing their influence on coordination geometry and spin-state of nickel(ii), which is crucial in understanding their reactivity and applications in coordination chemistry (Sankaralingam & Palaniandavar, 2017).

Pharmaceutical Applications

• Potential in Drug Scaffold Synthesis : The enantioselective synthesis and ring contraction of N1-methyl-N4-Boc-benzo[e][1,4]diazepine-2,5-diones have shown promise in providing efficient entry to drug scaffolds, highlighting the pharmaceutical relevance of these compounds (Antolak et al., 2014).

Chemical Transformations and Reactions

• Chemical Transformations and Synthesis Routes : Research has focused on the synthesis routes and chemical transformations of 1,4-diazepane derivatives, providing valuable insights into their reactivity and potential applications in various fields of chemistry (Vessally et al., 2016).